Cas no 68469-49-8 (9,10-Anthracenedione, 2-[(3-methylphenyl)amino]-)

• Product Name: 9,10-Anthracenedione, 2-[(3-methylphenyl)amino]-
• CAS No: 68469-49-8
• MF: C₂₁H₁₅NO₂
• MW: 313.349305391312
• CID: 393156
• PubChem ID: 71374597
• Update Time: 2025-04-19

9,10-Anthracenedione, 2-[(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2-[(3-methylphenyl)amino]-
• 2-(3-methylanilino)anthracene-9,10-dione
• DTXSID90797371
• 68469-49-8
• 2-(m-Tolylamino)anthracene-9,10-dione

• Inchi： 1S/C21H15NO2/c1-13-5-4-6-14(11-13)22-15-9-10-18-19(12-15)21(24)17-8-3-2-7-16(17)20(18)23/h2-12,22H,1H3
• InChI Key： IRXDZGXYHBHUAL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(=CC=21)NC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 313.11035
• Monoisotopic Mass: 313.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17